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Compound of Interest

Compound Name:
(R)-4-Amino-4-phenylbutanoic

acid

CAS No.: 201863-97-0

Cat. No.: B1298301

Get Quote

Phenibut, chemically known as 4-amino-3-phenylbutanoic acid, is a neuropsychotropic drug

developed in the Soviet Union in the 1960s.[1][2] As a derivative of the principal inhibitory

neurotransmitter γ-aminobutyric acid (GABA), Phenibut is distinguished by the addition of a

phenyl ring to the GABA backbone at the β-position.[3][4] This structural modification is critical,

as it allows the molecule to cross the blood-brain barrier, a feat that GABA itself cannot readily

accomplish.[3][5]

Clinically utilized in Russia and some Eastern European countries for its anxiolytic and

nootropic (cognition-enhancing) properties, Phenibut is typically administered as a racemic

mixture.[1][6] This means it consists of an equal-parts combination of its two stereoisomers:

(R)-phenibut and (S)-phenibut. It is crucial to distinguish this compound from its positional

isomer, 4-amino-4-phenylbutanoic acid, where the phenyl group is attached at the γ-carbon.

This guide will focus on the scientifically well-documented comparison between racemic

Phenibut (4-amino-3-phenylbutanoic acid) and its pharmacologically dominant enantiomer, (R)-

phenibut, which is responsible for the compound's canonical effects at the GABA-B receptor.[7]

[8] Understanding the distinct contributions of each enantiomer is paramount for elucidating the
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compound's full pharmacological profile and exploring its therapeutic potential with greater

precision.

Part 1: Molecular Structure and Physicochemical
Properties
The chirality of Phenibut, originating from the stereocenter at the C3 carbon, is the fundamental

determinant of its differential pharmacology. The spatial arrangement of the phenyl and amino

groups in the (R) and (S) enantiomers dictates their ability to bind to specific biological targets.

Property Racemic Phenibut (R)-Phenibut (S)-Phenibut

IUPAC Name
4-amino-3-

phenylbutanoic acid[9]

(3R)-4-amino-3-

phenylbutanoic acid

(4S)-4-amino-3-

phenylbutanoic acid

Synonyms
Fenibut, β-Phenyl-

GABA[1][3]

(R)-4-Amino-3-

phenylbutyric acid

(S)-4-Amino-3-

phenylbutyric acid

Molecular Formula C₁₀H₁₃NO₂[3][9] C₁₀H₁₃NO₂ C₁₀H₁₃NO₂

Molar Mass 179.22 g/mol [3][9] 179.22 g/mol 179.22 g/mol

CAS Number 1078-21-3[3][9] 35568-35-5 35568-36-6

Part 2: Pharmacodynamics: A Stereoselective
Interaction with Dual Targets
The pharmacological activity of Phenibut is not monolithic; it arises from interactions with at

least two distinct and crucial central nervous system targets: the GABA-B receptor and the α2δ

subunit of voltage-gated calcium channels (VGCCs).[3][4][10] Critically, the engagement with

these targets is highly dependent on the molecule's stereochemistry.

GABA-B Receptor Agonism: The Domain of (R)-Phenibut
The primary mechanism historically attributed to Phenibut is its action as a full agonist at the

GABA-B receptor, similar to the muscle relaxant baclofen.[1][3] However, binding studies have

unequivocally demonstrated that this activity resides almost exclusively with the (R)-

enantiomer.[7][8][10] The (S)-enantiomer shows negligible affinity for the GABA-B receptor.[10]
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[11] Consequently, the GABA-B-mediated effects of racemic Phenibut—such as sedation,

anxiolysis, and muscle relaxation—are produced by only half of its constituent molecules,

making (R)-phenibut approximately twice as potent in eliciting these specific effects.[6][7]

GABA-B receptors are G-protein coupled receptors that, upon activation, trigger downstream

signaling cascades leading to neuronal inhibition. This includes the inhibition of adenylyl

cyclase and the modulation of ion channels, specifically the opening of G-protein-coupled

inwardly-rectifying potassium (GIRK) channels and the closing of voltage-dependent calcium

channels.
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Caption: GABA-B receptor signaling pathway activated by (R)-Phenibut.

Voltage-Gated Calcium Channel (VGCC) α2δ Subunit
Blockade
More recent research has unveiled a second major mechanism of action for Phenibut: the

blockade of the α2δ subunit of VGCCs.[3][10] This identifies Phenibut as a gabapentinoid,

placing it in the same functional class as gabapentin and pregabalin.[4] In stark contrast to the

GABA-B receptor interaction, both (R)- and (S)-phenibut bind to the α2δ subunit with similar
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affinities.[10] This mechanism is thought to be primarily responsible for the analgesic effects of

Phenibut and may contribute significantly to its anxiolytic properties.[10][12]

The α2δ subunit is an auxiliary protein of VGCCs that is crucial for their trafficking and function.

By binding to this subunit, gabapentinoids reduce the influx of calcium into presynaptic

neurons, which in turn decreases the release of excitatory neurotransmitters like glutamate.
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Caption: VGCC α2δ subunit blockade by Phenibut enantiomers.

Summary of Receptor Binding Affinities
The following table summarizes the quantitative binding affinity data from key studies. Lower Ki

(equilibrium dissociation constant) values indicate higher binding affinity.
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Compound GABA-B Receptor (Ki, μM)
α2δ Subunit of VDCC (Ki,
μM)

(R)-Phenibut 92 ± 3[7][8] 23[10]

(S)-Phenibut > 1000 (inactive)[10] 39[10]

Racemic Phenibut 177 ± 2[7][8]

Not explicitly tested, but

activity is inferred from

enantiomers

Baclofen (Reference) 6.0 ± 1[7][8] 156[10][13]

Gabapentin (Reference) Inactive 0.05[10]

This data clearly illustrates that (R)-phenibut has a higher affinity for the α2δ subunit than for

the GABA-B receptor.[10] Baclofen, in contrast, is a potent GABA-B agonist with very weak

activity at the α2δ subunit.[10][13]

Part 3: Comparative In Vivo Pharmacological Effects
The differential pharmacodynamics of the Phenibut enantiomers translate directly into distinct

in vivo effects, as demonstrated in preclinical rodent models.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/18275958/
https://science.rsu.lv/en/publications/comparative-pharmacological-activity-of-optical-isomers-of-phenib/
https://pubmed.ncbi.nlm.nih.gov/26234470/
https://pubmed.ncbi.nlm.nih.gov/26234470/
https://pubmed.ncbi.nlm.nih.gov/26234470/
https://pubmed.ncbi.nlm.nih.gov/18275958/
https://science.rsu.lv/en/publications/comparative-pharmacological-activity-of-optical-isomers-of-phenib/
https://pubmed.ncbi.nlm.nih.gov/18275958/
https://science.rsu.lv/en/publications/comparative-pharmacological-activity-of-optical-isomers-of-phenib/
https://pubmed.ncbi.nlm.nih.gov/26234470/
https://en.wikipedia.org/wiki/Baclofen
https://pubmed.ncbi.nlm.nih.gov/26234470/
https://pubmed.ncbi.nlm.nih.gov/26234470/
https://pubmed.ncbi.nlm.nih.gov/26234470/
https://en.wikipedia.org/wiki/Baclofen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298301?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmacological Effect
Observation and
Comparison

Primary Mechanism

Locomotor Depression

(R)-phenibut is approximately

twice as potent as racemic

Phenibut in reducing

spontaneous locomotor

activity. (S)-phenibut is

inactive.[6][7]

GABA-B Agonism

Antidepressant-like Activity

In the forced swim test, only

(R)-phenibut (at 100 mg/kg)

significantly decreased

immobility time. The effect is

blocked by a GABA-B

antagonist.[7][8]

GABA-B Agonism

Analgesic (Antinociceptive)

Activity

Both (R)- and (S)-phenibut

alleviate neuropathic pain and

reduce nociceptive responses

in the formalin test.[10] This

effect is not blocked by a

GABA-B antagonist.[10][12]

α2δ Subunit Blockade

These findings underscore a critical point: the pharmacological profile of racemic Phenibut is a

composite of two distinct sets of activities. The GABA-B-mediated effects are driven solely by

the (R)-enantiomer, while the gabapentinoid-like effects are produced by both enantiomers.

Part 4: Key Experimental Protocols
For researchers aiming to validate these findings or characterize similar compounds, the

following protocols provide a robust methodological framework.

Protocol 1: Competitive Radioligand Binding Assay for
GABA-B Receptor Affinity
Causality: This assay directly quantifies the binding affinity of a test compound for the GABA-B

receptor by measuring its ability to displace a known high-affinity radiolabeled antagonist. This
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is the gold standard for determining receptor-ligand interaction strength.

Methodology:

Tissue Preparation: Homogenize rat whole brain tissue in a cold buffer (e.g., 50 mM Tris-

HCl, pH 7.4). Centrifuge at low speed to remove nuclei and debris, then centrifuge the

supernatant at high speed (e.g., 40,000 x g) to pellet the crude membrane fraction. Wash the

membranes multiple times by resuspension and centrifugation to remove endogenous

ligands.

Assay Setup: In a 96-well plate, combine the prepared brain membranes, a fixed

concentration of a selective GABA-B radioligand (e.g., [³H]CGP54626), and varying

concentrations of the test compounds ((R)-phenibut, racemic Phenibut, baclofen).[7][8]

Incubation: Incubate the mixture at room temperature for a defined period (e.g., 60 minutes)

to allow binding to reach equilibrium.

Termination & Separation: Rapidly terminate the reaction by vacuum filtration through glass

fiber filters, washing immediately with ice-cold buffer to separate bound from free radioligand.

Quantification: Measure the radioactivity trapped on the filters using a liquid scintillation

counter.

Data Analysis: Plot the percentage of radioligand displacement against the logarithm of the

test compound concentration. Use non-linear regression to fit the data to a sigmoidal dose-

response curve and determine the IC₅₀ (concentration that inhibits 50% of specific binding).

Calculate the Ki value using the Cheng-Prusoff equation, which accounts for the affinity and

concentration of the radioligand.

Caption: Workflow for GABA-B Receptor Radioligand Binding Assay.

Protocol 2: In Vivo Formalin Test for Antinociception
Causality: This behavioral model assesses analgesic activity by inducing a biphasic pain

response. It is particularly useful for differentiating mechanisms, as the first phase represents

acute nociception and the second phase involves inflammatory pain signaling. Co-
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administration with a selective antagonist can probe the involvement of a specific receptor

system.

Methodology:

Acclimation: Acclimate male mice or rats to individual observation chambers for at least 30

minutes before the experiment to reduce stress-induced behavioral changes.

Drug Administration: Administer the test compounds (e.g., (R)-phenibut, vehicle control) via

intraperitoneal (i.p.) or oral (p.o.) route. For mechanism-probing studies, a group will receive

a GABA-B antagonist (e.g., CGP35348) prior to the test compound.[7][10]

Formalin Injection: After a set pretreatment time (e.g., 30-60 minutes), inject a small volume

(e.g., 20 µL) of dilute formalin solution (e.g., 2.5%) into the plantar surface of one hind paw.

Behavioral Observation: Immediately return the animal to the chamber and record the

cumulative time spent licking or biting the injected paw. This is typically done in two blocks:

Phase 1 (0-5 minutes post-injection) and Phase 2 (15-30 minutes post-injection).

Data Analysis: Compare the total licking/biting time in the drug-treated groups to the vehicle

control group for both phases using appropriate statistical tests (e.g., ANOVA followed by

post-hoc tests). A significant reduction in time indicates an antinociceptive effect.

Conclusion and Implications for Drug Development
The comparative analysis of racemic Phenibut and its enantiomers provides a clear and

compelling narrative of stereoselective pharmacology. The data robustly support the conclusion

that the pharmacological activity of racemic Phenibut is a composite effect, with distinct

mechanisms attributable to its constituent isomers.

(R)-Phenibut as the GABAergic Moiety: (R)-phenibut is the exclusive agonist at the GABA-B

receptor and is therefore responsible for the baclofen-like sedative and depressant effects of

the racemic mixture.[6][7][8]

Dual Enantiomer Activity at VGCCs: Both (R)- and (S)-phenibut act as gabapentinoids by

blocking the α2δ subunit of VGCCs, a mechanism that underlies the compound's analgesic

effects.[10][12]
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From a drug development perspective, these findings hold significant implications. The

development of enantiopure (R)-phenibut could offer a more targeted therapeutic agent. By

eliminating the (S)-enantiomer, which contributes to the α2δ blockade but not the GABA-B

agonism, it may be possible to achieve the desired GABAergic effects (e.g., for certain types of

anxiety or spasticity) with a lower total dose, potentially reducing the overall burden of side

effects associated with the gabapentinoid mechanism. Conversely, understanding that the

analgesic properties are not dependent on GABA-B agonism opens avenues for its use in

neuropathic pain, where it may function similarly to gabapentin but with a different

pharmacokinetic and pharmacodynamic profile.[10] This detailed understanding allows

researchers to move beyond the racemic compound and design more precise therapeutic

strategies targeting specific neurological pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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